N-(4-ethylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine
Overview
Description
Synthesis Analysis
The synthesis of complex organic compounds often involves multiple steps and various reagents . Without specific information on “N-(4-ethylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine”, it’s challenging to provide a detailed synthesis analysis .Chemical Reactions Analysis
The chemical reactions involving “N-(4-ethylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine” would depend on its specific structure and the conditions under which the reactions are carried out . Without specific information, it’s challenging to provide a detailed chemical reactions analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and reactivity . Without specific information on “N-(4-ethylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine”, it’s challenging to provide a detailed physical and chemical properties analysis .Scientific Research Applications
- Application : SMSSF-0625933 can serve as a photosensitizer in PAT. When exposed to light, it generates reactive oxygen species that damage microbial cells, making it a potential tool for combating antibiotic-resistant pathogens .
- Application : Researchers have synthesized amphiphilic hydrogels based on SMSSF-0625933 . These hydrogels respond to changes in pH, temperature, and salinity, making them useful for controlled drug delivery and wound healing .
- Application : SMSSF-0625933 derivatives could be explored as potential drug candidates. Researchers investigate their interactions with biological targets, aiming for applications in disease treatment .
- Application : SMSSF-0625933 exhibits favorable photophysical properties, including fluorescence. It could be used as a fluorescent probe for imaging biological structures or studying cellular processes .
- Application : SMSSF-0625933 derivatives might find use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) or sensors, due to their unique electronic properties .
Photodynamic Antimicrobial Therapy (PAT)
Hydrogel Synthesis
Medicinal Chemistry
Photophysical Properties and Imaging
Materials Science and Optoelectronics
Environmental Sensing and Detection
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other molecules in the system where it’s applied. This could be in a biological context, a chemical reaction, or in a material science application . Without specific information, it’s difficult to provide a detailed mechanism of action .
Safety and Hazards
Future Directions
The future directions for research and application of “N-(4-ethylphenyl)-7-nitro-2,1,3-benzoxadiazol-4-amine” would depend on its properties and potential uses. This could involve further studies to better understand its properties, development of synthesis methods, or exploration of its applications in various fields .
properties
IUPAC Name |
N-(4-ethylphenyl)-4-nitro-2,1,3-benzoxadiazol-7-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N4O3/c1-2-9-3-5-10(6-4-9)15-11-7-8-12(18(19)20)14-13(11)16-21-17-14/h3-8,15H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GALDHROMVFISEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC2=CC=C(C3=NON=C23)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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